Butyrolactol A
Butyrolactol A
Butyrolactol A is a natural product found in Streptomyces and Streptomyces rochei with data available.
Brand Name:
Vulcanchem
CAS No.:
145144-32-7
VCID:
VC21135623
InChI:
InChI=1S/C28H46O9/c1-18(16-14-12-10-8-6-5-7-9-11-13-15-17-28(2,3)4)19(29)20(30)21(31)22(32)23(33)26-24(34)25(35)27(36)37-26/h7-14,18-26,29-35H,5-6,15-17H2,1-4H3/b9-7-,10-8+,13-11+,14-12+
SMILES:
CC(CC=CC=CCCC=CC=CCCC(C)(C)C)C(C(C(C(C(C1C(C(C(=O)O1)O)O)O)O)O)O)O
Molecular Formula:
C28H46O9
Molecular Weight:
526.7 g/mol
Butyrolactol A
CAS No.: 145144-32-7
Cat. No.: VC21135623
Molecular Formula: C28H46O9
Molecular Weight: 526.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Butyrolactol A is a natural product found in Streptomyces and Streptomyces rochei with data available. |
|---|---|
| CAS No. | 145144-32-7 |
| Molecular Formula | C28H46O9 |
| Molecular Weight | 526.7 g/mol |
| IUPAC Name | 3,4-dihydroxy-5-[(8E,10E,14Z,16E)-1,2,3,4,5-pentahydroxy-6,20,20-trimethylhenicosa-8,10,14,16-tetraenyl]oxolan-2-one |
| Standard InChI | InChI=1S/C28H46O9/c1-18(16-14-12-10-8-6-5-7-9-11-13-15-17-28(2,3)4)19(29)20(30)21(31)22(32)23(33)26-24(34)25(35)27(36)37-26/h7-14,18-26,29-35H,5-6,15-17H2,1-4H3/b9-7-,10-8+,13-11+,14-12+ |
| Standard InChI Key | YHNIVBVCOOBXOO-FEECMKHQSA-N |
| Isomeric SMILES | CC(C/C=C/C=C/CC/C=C\C=C\CCC(C)(C)C)C(C(C(C(C(C1C(C(C(=O)O1)O)O)O)O)O)O)O |
| SMILES | CC(CC=CC=CCCC=CC=CCCC(C)(C)C)C(C(C(C(C(C1C(C(C(=O)O1)O)O)O)O)O)O)O |
| Canonical SMILES | CC(CC=CC=CCCC=CC=CCCC(C)(C)C)C(C(C(C(C(C1C(C(C(=O)O1)O)O)O)O)O)O)O |
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